Cas no 1935548-91-6 (5-Bromo-1-ethylpyrazin-2(1H)-one)

• Product Name: 5-Bromo-1-ethylpyrazin-2(1H)-one
• CAS No: 1935548-91-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 6792273
• PubChem ID: 124927750
• Update Time: 2024-09-13

5-Bromo-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• AKOS037654406
• 1935548-91-6
• KS-9522
• 5-bromo-1-ethylpyrazin-2-one
• 5-Bromo-1-ethylpyrazin-2(1H)-one

• Inchi： 1S/C6H7BrN2O/c1-2-9-4-5(7)8-3-6(9)10/h3-4H,2H2,1H3
• InChI Key： STDDBHCXNWZZOU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C=N1)=O)CC

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų